Cas no 845866-55-9 (1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene)

• Product Name: 1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene
• CAS No: 845866-55-9
• MF: C₁₅H₉BrF₆O
• MW: 399.125784635544
• CID: 1824647
• PubChem ID: 2756741
• Update Time: 2025-04-21

1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-[(3-bromophenoxy)methyl]-3,5-bis(trifluoromethyl)benzene
• 3-(3,5-bis(trifluoromethyl)-benzyloxy)bromobenzene
• AC1MBU9F
• CTK5I8571
• AG-A-50921
• 3-(3,5-Bis(trifluoromethyl)benzyloxy)bromobenzene
• 1-((3-bromophenoxy)methyl)-3,5-bis(trifluoromethyl)benzene
• DTXSID20373506
• 845866-55-9
• AKOS025295801

• MDL： MFCD06411662
• Inchi： 1S/C15H9BrF6O/c16-12-2-1-3-13(7-12)23-8-9-4-10(14(17,18)19)6-11(5-9)15(20,21)22/h1-7H,8H2
• InChI Key： JNADRPIQYHKCTP-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 397.97400
• Monoisotopic Mass: 397.97410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Melting Point: 68-69°C
• PSA: 9.23000
• LogP: 6.06570